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Compound of Interest

Compound Name: 3-Ethyloctan-3-ol

Cat. No.: B15494338

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyloctan-3-ol is a tertiary alcohol with the chemical formula C10H220.[1][2][3] As a
member of the tertiary alcohol family, it exhibits characteristic chemical properties, including
resistance to oxidation.[4] Tertiary alcohols are of increasing interest in medicinal chemistry due
to their potential to enhance the metabolic stability of drug candidates.[5][6][7] This document
provides a comprehensive overview of the available technical data for 3-Ethyloctan-3-ol,
including its chemical and physical properties, spectroscopic data, a proposed synthesis
protocol, and a discussion of its potential, though largely uninvestigated, biological relevance.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Ethyloctan-3-ol is presented in
Table 1. This data has been compiled from various chemical databases and literature sources.

Table 1: Chemical and Physical Properties of 3-Ethyloctan-3-ol
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Property Value Source
IUPAC Name 3-Ethyloctan-3-ol [1]
CAS Number 2051-32-3 [1][21[3]
Molecular Formula C10H220 [1112][3]
Molecular Weight 158.28 g/mol [1]
Boiling Point 201.3 °C at 760 mmHg [8]
Melting Point -1.53 °C (estimate) [8]
Density 0.828 g/cm? [8]
Refractive Index 1.434 [8]
XLogP3 35 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)(;untgJ p ! s
Topological Polar Surface Area  20.2 A2 [1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-Ethyloctan-3-ol.

e Mass Spectrometry: The electron ionization (EIl) mass spectrum of 3-Ethyloctan-3-ol is
available through the NIST WebBook.[2] This data is essential for determining the
compound's molecular weight and fragmentation pattern.

« Infrared (IR) Spectroscopy: A vapor phase IR spectrum is available on PubChem.[1] This
spectrum would typically show a broad absorption band in the region of 3200-3600 cm~1
characteristic of the O-H stretching vibration of the alcohol functional group.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: A 13C NMR spectrum for 3-Ethyloctan-
3-ol is available on PubChem.[1] This spectrum provides information on the number and
types of carbon atoms in the molecule.
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Synthesis Protocol

The most common method for the synthesis of tertiary alcohols like 3-Ethyloctan-3-ol is the
Grignard reaction. This involves the reaction of a ketone with a Grignard reagent. For 3-
Ethyloctan-3-ol, this can be achieved by reacting 3-octanone with ethylmagnesium bromide or
by reacting pentylmagnesium bromide with 3-pentanone.

Experimental Protocol: Synthesis of 3-Ethyloctan-3-ol via Grignard Reaction (Proposed)

This protocol is adapted from the synthesis of a structurally similar tertiary alcohol,
triethylcarbinol.

Materials:

e Magnesium turnings

e Anhydrous diethyl ether

e Ethyl bromide (or Pentyl bromide)

e 3-Octanone (or 3-Pentanone)

e Saturated agueous ammonium chloride solution
e Anhydrous sodium sulfate

Procedure:

» Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a
reflux condenser, a dropping funnel, and a mechanical stirrer, add magnesium turnings and
anhydrous diethyl ether. Slowly add a solution of the alkyl bromide (ethyl bromide or pentyl
bromide) in anhydrous diethyl ether from the dropping funnel to initiate the reaction. The
reaction is exothermic and should be controlled by the rate of addition to maintain a gentle
reflux.

o Reaction with Ketone: Once the Grignard reagent formation is complete, cool the flask in an
ice bath. Slowly add a solution of the ketone (3-octanone or 3-pentanone) in anhydrous
diethyl ether from the dropping funnel with vigorous stirring.
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e Quenching and Work-up: After the addition is complete, allow the mixture to stir at room
temperature for one hour. Quench the reaction by slowly adding a saturated aqueous
solution of ammonium chloride.

o Extraction and Purification: Separate the ether layer and extract the aqueous layer with
diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium
sulfate. Filter the solution and remove the solvent under reduced pressure. The crude
product can then be purified by distillation.

Workflow Diagram:
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Caption: General workflow for the synthesis of 3-Ethyloctan-3-ol via a Grignard reaction.

Biological Activity and Toxicology
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There is a significant lack of publicly available data specifically detailing the biological activity,
pharmacology, and toxicology of 3-Ethyloctan-3-ol.

General Considerations for Tertiary Alcohols:

o Metabolic Stability: Tertiary alcohols are generally more resistant to metabolic oxidation
compared to primary and secondary alcohols.[5][6] This is because the carbon atom bearing
the hydroxyl group lacks a hydrogen atom, which is necessary for typical oxidation
pathways. This property makes the tertiary alcohol motif attractive in drug design to improve
the pharmacokinetic profile of a molecule.

» Toxicology: While specific data for 3-Ethyloctan-3-ol is unavailable, information on other
C10 alcohols indicates potential for skin and eye irritation.[2] A Safety Data Sheet (MSDS)
for the related compound 3-octanol indicates it can cause skin and eye irritation, and
symptoms of overexposure may include headache, dizziness, tiredness, nausea, and
vomiting.[9] General information on aliphatic alcohols suggests that their toxicity tends to
increase with increasing hydrophobicity.

Potential Signaling Pathway Interactions (Hypothetical):

Given the absence of specific studies on 3-Ethyloctan-3-ol, no signaling pathways can be
definitively described. However, the structural features of tertiary alcohols can influence their
interaction with biological targets. The steric bulk around the hydroxyl group can affect binding
to enzyme active sites or receptor pockets.

Diagram: Role of Tertiary Alcohols in Drug Discovery
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Caption: Logic diagram illustrating the utility of tertiary alcohols in drug discovery to enhance
metabolic stability.

Conclusion

3-Ethyloctan-3-ol is a tertiary alcohol with well-defined chemical and physical properties.
While its synthesis can be readily achieved through standard organic chemistry methods like
the Grignard reaction, there is a significant gap in the scientific literature regarding its biological
activity, pharmacological effects, and toxicological profile. The increased metabolic stability
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associated with the tertiary alcohol functional group suggests that molecules incorporating this
moiety may have favorable pharmacokinetic properties, a concept of high interest in drug
development. Further research is warranted to explore the potential applications and safety
profile of 3-Ethyloctan-3-ol and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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